Cas no 129221-89-2 (2,3-dihydro-3-oxo-1H-Isoindole-4-carbonitrile)

• Product Name: 2,3-dihydro-3-oxo-1H-Isoindole-4-carbonitrile
• CAS No: 129221-89-2
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD09701294
• CID: 1040588
• PubChem ID: 14689134
• Update Time: 2025-04-20

2,3-dihydro-3-oxo-1H-Isoindole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-1H-Isoindole-4-carbonitrile
• 1H-Isoindole-4-carbonitrile, 2,3-dihydro-3-oxo-
• 3-Oxo-1,2-dihydroisoindole-4-carbonitrile
• 3-oxoisoindoline-4-carbonitrile
• 7-CYANO-2,3-DIHYDRO-1H-ISOINDOLE-1-ONE
• 3-Oxo-2,3-dihydro-1H-isoindole-4-carbonitrile
• F18514
• DA-12896
• CS-0444202
• SB32661
• A888887
• 129221-89-2
• SCHEMBL2497009
• AKOS006332038
• DTXSID20563021
• AM86089

• MDL： MFCD09701294
• Inchi： 1S/C9H6N2O/c10-4-6-2-1-3-7-5-11-9(12)8(6)7/h1-3H,5H2,(H,11,12)
• InChI Key： KLMSIZMELRTBKZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C#N)=CC=CC=2CN1

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones